Cas no 2012158-51-7 (tert-butyl N-(3-cyanothian-3-yl)carbamate)

Tert-butyl N-(3-cyanothian-3-yl)carbamate is a specialized organic compound featuring a carbamate-protected amine group and a cyano-substituted thiane ring. This structure makes it a valuable intermediate in pharmaceutical and agrochemical synthesis, particularly for introducing sterically hindered amine functionalities. The tert-butyloxycarbonyl (Boc) group offers selective deprotection under mild acidic conditions, enabling controlled reactivity in multi-step syntheses. The cyano group enhances versatility for further derivatization, such as hydrolysis to carboxylic acids or reduction to amines. Its stability under neutral conditions ensures ease of handling and storage. This compound is particularly useful in medicinal chemistry for constructing complex heterocyclic scaffolds with precise stereochemical control.

tert-butyl N-(3-cyanothian-3-yl)carbamate structure

2012158-51-7 structure

Product Name:tert-butyl N-(3-cyanothian-3-yl)carbamate

CAS No:2012158-51-7

MF:C₁₁H₁₈N₂O₂S

MW:242.337821483612

CID:5616822

PubChem ID:165913797

Update Time:2025-06-12

tert-butyl N-(3-cyanothian-3-yl)carbamate Chemical and Physical Properties

Names and Identifiers

- 2012158-51-7
- EN300-3131413
- tert-butyl N-(3-cyanothian-3-yl)carbamate
- Inchi： 1S/C11H18N2O2S/c1-10(2,3)15-9(14)13-11(7-12)5-4-6-16-8-11/h4-6,8H2,1-3H3,(H,13,14)
- InChI Key： IJXSBPBALWDKPD-UHFFFAOYSA-N
- SMILES： S1CCCC(C#N)(C1)NC(=O)OC(C)(C)C

Computed Properties

Exact Mass: 242.10889899g/mol
Monoisotopic Mass: 242.10889899g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 16
Rotatable Bond Count: 3
Complexity: 316
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 1
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.7
Topological Polar Surface Area: 87.4Å²

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Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Enamine	EN300-3131413-1g	tert-butyl N-(3-cyanothian-3-yl)carbamate	2012158-51-7		1g	$770.0	2023-09-05
Enamine	EN300-3131413-5g	tert-butyl N-(3-cyanothian-3-yl)carbamate	2012158-51-7		5g	$2235.0	2023-09-05
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Enamine	EN300-3131413-0.1g	tert-butyl N-(3-cyanothian-3-yl)carbamate	2012158-51-7	95.0%	0.1g	$678.0	2025-03-19
Enamine	EN300-3131413-0.25g	tert-butyl N-(3-cyanothian-3-yl)carbamate	2012158-51-7	95.0%	0.25g	$708.0	2025-03-19
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Enamine	EN300-3131413-1.0g	tert-butyl N-(3-cyanothian-3-yl)carbamate	2012158-51-7	95.0%	1.0g	$770.0	2025-03-19
Enamine	EN300-3131413-2.5g	tert-butyl N-(3-cyanothian-3-yl)carbamate	2012158-51-7	95.0%	2.5g	$1509.0	2025-03-19
Enamine	EN300-3131413-5.0g	tert-butyl N-(3-cyanothian-3-yl)carbamate	2012158-51-7	95.0%	5.0g	$2235.0	2025-03-19